Cas no 500148-87-8 (benzyl 4-2-(benzyloxy)naphthalen-1-yl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: benzyl 4-2-(benzyloxy)naphthalen-1-yl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 500148-87-8
• MF: C₃₀H₂₆N₂O₃S
• MW: 494.604046344757
• CID: 6291549
• PubChem ID: 4277423
• Update Time: 2024-01-06

benzyl 4-2-(benzyloxy)naphthalen-1-yl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-2-(benzyloxy)naphthalen-1-yl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• F1038-0304
• benzyl 4-(2-(benzyloxy)naphthalen-1-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• benzyl 6-methyl-4-(2-phenylmethoxynaphthalen-1-yl)-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• AKOS024602715
• 500148-87-8
• benzyl 4-[2-(benzyloxy)naphthalen-1-yl]-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Inchi： 1S/C30H26N2O3S/c1-20-26(29(33)35-19-22-12-6-3-7-13-22)28(32-30(36)31-20)27-24-15-9-8-14-23(24)16-17-25(27)34-18-21-10-4-2-5-11-21/h2-17,28H,18-19H2,1H3,(H2,31,32,36)
• InChI Key： QCLITWJVOJPMIQ-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C(=O)OCC2C=CC=CC=2)C(C2C(=CC=C3C=CC=CC=23)OCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 494.16641387g/mol
• Monoisotopic Mass: 494.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes